Cas no 2219408-99-6 (4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride)

• Product Name: 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride
• CAS No: 2219408-99-6
• MF: C₇H₁₄ClN₃
• MW: 175.659160137177
• CID: 6227803
• PubChem ID: 137951618
• Update Time: 2025-06-09

4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride
• EN300-1666990
• 4-(3-methyldiazirin-3-yl)piperidine;hydrochloride
• 2219408-99-6
• starbld0045950

• Inchi： 1S/C7H13N3.ClH/c1-7(9-10-7)6-2-4-8-5-3-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： XOWUYPWMWMVOTD-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CC1)C1(C)N=N1

Computed Properties

• Exact Mass: 175.0876252g/mol
• Monoisotopic Mass: 175.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8Ų

Additional information on 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride

Introduction to 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride (CAS No. 2219408-99-6)

4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride, with the CAS number 2219408-99-6, is a compound of significant interest in the field of medicinal chemistry and chemical biology. This compound is a derivative of piperidine, a versatile heterocyclic amine that plays a crucial role in the design and synthesis of various pharmaceutical agents. The unique structure of 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride makes it particularly valuable for applications in bioconjugation and photoaffinity labeling, where its diazirine moiety can be activated by light to form covalent bonds with target biomolecules.

The diazirine functional group in 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride is a powerful tool for generating reactive intermediates upon irradiation. When exposed to ultraviolet (UV) light, the diazirine ring undergoes a homolytic cleavage, generating a highly reactive carbene species. This carbene can then react with various functional groups, such as amino acids, lipids, and nucleic acids, leading to the formation of stable covalent bonds. This property makes 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride an ideal reagent for probing protein-protein interactions, identifying binding partners, and studying molecular interactions in living systems.

In recent years, the use of photoaffinity labeling agents like 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride has gained considerable attention in drug discovery and development. These compounds are particularly useful for identifying the targets of small molecules and understanding their mechanisms of action at the molecular level. For instance, researchers have utilized diazirine-containing compounds to map the binding sites of potential drug candidates on target proteins, providing valuable insights into structure-function relationships and guiding the optimization of lead compounds.

The piperidine scaffold in 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride is known for its ability to modulate various biological processes. Piperidines are commonly found in many bioactive molecules and pharmaceuticals due to their favorable pharmacokinetic properties and ability to interact with diverse biological targets. The introduction of the diazirine moiety onto this scaffold enhances its utility as a probe molecule, allowing for precise and site-specific labeling of biomolecules.

The synthesis of 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride typically involves several steps, including the preparation of the diazirine precursor and its subsequent coupling with piperidine. The final step often involves the formation of the hydrochloride salt to improve solubility and stability. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its widespread use in research laboratories.

In addition to its applications in bioconjugation and photoaffinity labeling, 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride has also shown promise in other areas of chemical biology. For example, it can be used as a building block for constructing more complex molecular probes or as a starting material for synthesizing derivatives with tailored properties. The flexibility of this compound allows researchers to design and synthesize analogs that can address specific research questions or therapeutic needs.

The safety profile of 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride is an important consideration for its use in biological systems. While diazirine-containing compounds are generally considered safe when handled properly, precautions should be taken to avoid exposure to UV light during storage and handling. Additionally, appropriate personal protective equipment (PPE) should be used when working with this compound to minimize any potential risks.

In conclusion, 4-(3-methyl-3H-diazirin-3-yl)piperidine hydrochloride (CAS No. 2219408-99-6) is a versatile reagent with significant potential in chemical biology and medicinal chemistry. Its unique combination of piperidine and diazirine functionalities makes it an invaluable tool for studying molecular interactions and developing new therapeutic strategies. As research in this area continues to advance, the applications of this compound are likely to expand, contributing to our understanding of complex biological processes and the development of innovative treatments for various diseases.